Cas no 75121-23-2 (Dodecane, 1,2-dichloro-)

• Product Name: Dodecane, 1,2-dichloro-
• CAS No: 75121-23-2
• MF: C₁₂H₂₄Cl₂
• MW: 239.224962234497
• CID: 557935
• PubChem ID: 4081216
• Update Time: 2025-10-22

Dodecane, 1,2-dichloro- Chemical and Physical Properties

Names and Identifiers

• Dodecane, 1,2-dichloro-
• 1,2-DICHLORODODECANE
• 1,2-dichloro-dodecane
• 1,2-Dichlorododecane100µg
• 1.2-Dichlor-dodecan
• Dodecane,1,2-dichloro
• CS-0256542
• 75121-23-2
• EN300-6495910
• SCHEMBL2369634
• AKOS024390856
• DTXSID10399114

• Inchi： 1S/C12H24Cl2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h12H,2-11H2,1H3
• InChI Key： HMBLILXCOAXXCR-UHFFFAOYSA-N
• SMILES： ClC(CCl)CCCCCCCCCC

Computed Properties

• Exact Mass: 238.12600
• Monoisotopic Mass: 238.1255062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9658 (estimate)
• Boiling Point: 301.21°C (estimate)
• Refractive Index: 1.4488 (estimate)
• PSA: 0.00000
• LogP: 5.36340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Dodecane, 1,2-dichloro-

Comprehensive Guide to Dodecane, 1,2-dichloro- (CAS No. 75121-23-2): Properties, Applications, and Industry Insights

Dodecane, 1,2-dichloro- (CAS No. 75121-23-2) is a specialized chlorinated hydrocarbon with unique chemical properties that make it valuable in industrial and research applications. This compound, also referred to as 1,2-dichlorododecane, belongs to the family of aliphatic chlorinated compounds, characterized by a 12-carbon chain with chlorine atoms at the 1 and 2 positions. Its molecular formula is C₁₂H₂₄Cl₂, and it exhibits a clear to pale yellow liquid appearance under standard conditions.

The physical and chemical properties of Dodecane, 1,2-dichloro- contribute to its versatility. With a molecular weight of 239.22 g/mol, it has a boiling point ranging between 270-280°C and a density of approximately 0.98 g/cm³. Its low water solubility and high stability under normal conditions make it suitable for applications requiring hydrophobic or non-polar solvents. Researchers often explore its reactivity in organic synthesis, particularly in reactions involving alkylation or halogen exchange.

One of the primary uses of Dodecane, 1,2-dichloro- is in the manufacturing of surfactants and lubricant additives. Its molecular structure allows it to act as an intermediate in the production of quaternary ammonium compounds, which are widely used in fabric softeners, disinfectants, and industrial cleaners. Additionally, its thermal stability makes it a candidate for high-performance lubricants in automotive and aerospace industries, aligning with the growing demand for sustainable chemical solutions in these sectors.

In recent years, the interest in bio-based alternatives and green chemistry has influenced research on chlorinated hydrocarbons like Dodecane, 1,2-dichloro-. Scientists are investigating its potential role in catalysis and polymer modification, particularly in creating biodegradable materials. This aligns with global trends toward circular economy practices, where industries seek to minimize environmental impact while maintaining performance.

The market dynamics for Dodecane, 1,2-dichloro- reflect its niche but growing demand. Regions with strong chemical manufacturing sectors, such as North America, Europe, and Asia-Pacific, are key consumers. Suppliers often highlight its high purity grades (≥98%) for research and industrial use, catering to laboratories and large-scale production facilities. Pricing trends are influenced by raw material availability, particularly chlorine and dodecane derivatives, as well as regulatory frameworks governing halogenated compounds.

From a safety and handling perspective, Dodecane, 1,2-dichloro- requires standard precautions for chlorinated organics, including proper ventilation and personal protective equipment (PPE). While not classified under stringent hazardous categories, its storage recommendations include keeping it in tightly sealed containers away from heat and incompatible materials like strong oxidizers. These protocols ensure compliance with occupational safety standards and environmental regulations.

For researchers and procurement specialists, common queries about Dodecane, 1,2-dichloro- include its synthetic routes (e.g., free-radical chlorination of dodecane), spectroscopic data (IR/NMR peaks), and compatibility with other chemicals. Analytical methods such as gas chromatography (GC) and mass spectrometry (MS) are typically employed for quality control. These technical details are critical for applications in pharmaceutical intermediates or material science, where precision is paramount.

In conclusion, Dodecane, 1,2-dichloro- (CAS No. 75121-23-2) is a compound of significant industrial relevance, bridging traditional chemistry and modern sustainability goals. Its applications span from specialty chemicals to advanced material research, driven by its structural adaptability and functional properties. As industries evolve toward eco-friendly innovations, this compound may find new roles in green synthesis pathways and energy-efficient processes, making it a subject of ongoing scientific and commercial interest.